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Compound of Interest

Compound Name: 4-Isopropylaniline-d4

Cat. No.: B1149042

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Isopropylaniline-d4. The following information is critical for
ensuring laboratory safety and procedural accuracy. The safety precautions for 4-
Isopropylaniline-d4 are equivalent to those for its non-labeled counterpart, as the isotopic
label does not alter its chemical reactivity or toxicity.[1]

Hazard Assessment and Chemical Properties

4-1sopropylaniline is a combustible liquid that can cause skin and serious eye irritation.[2][3]
Inhalation may lead to respiratory irritation.[2][3] It is crucial to handle this compound with
appropriate personal protective equipment in a controlled environment to minimize exposure.
The toxicological properties have not been fully investigated, and it is known to be sensitive to
air and light.[4]

Quantitative Data Summary
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Property Value Source
Molecular Formula CoHoDsN N/A
Molecular Weight 139.25 g/mol (approx.) N/A
Boiling Point 226-228°C [2]
Melting Point -63°C [2][5]
Flash Point 92°C [2][5]
Density 0.989 g/mL [2][5]
CAS Number 99-88-7 (unlabeled) [31[6]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential to minimize exposure when handling 4-
Isopropylaniline-d4. The following table summarizes the recommended PPE for various
laboratory operations.[7]
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present.[8][9]

Donning and Doffing PPE: A Critical Procedure

Properly putting on and taking off PPE is crucial to prevent contamination.[7]

Donning Sequence:

o Lab Coat: Wear a clean, properly fitting lab coat and fasten it completely.
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» Respirator (if required): Perform a seal check to ensure a proper fit.
o Eye Protection: Put on safety glasses, goggles, or a face shield.

o Gloves: Don the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-
gloving, put the second pair on over the first.[7]

Doffing Sequence:

Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair,
using a technique that avoids touching the outside of the gloves with bare skin.

o Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior.
o Eye Protection: Remove eye protection from the back.

e Respirator (if used): Remove the respirator from the back.

o Hand Hygiene: Thoroughly wash hands with soap and water.

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.[4][9]

o Keep the container tightly closed and protect it from direct sunlight and heat.[2][4] The
compound is air and light sensitive.[4]

2. Handling and Use:

 All handling of 4-Isopropylaniline-d4 should be conducted in a certified chemical fume hood
to minimize inhalation exposure.[1][4]

e Avoid contact with skin, eyes, and clothing.[2]
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Use only with adequate ventilation.[2]
Keep away from sources of ignition as it is a combustible liquid.[2][3]
Wash hands thoroughly after handling.[2]
. Spill Response:
In case of a spill, evacuate the immediate area and alert others.
Wear appropriate PPE, including respiratory protection, before re-entering the area.
For liquid spills, absorb with an inert material such as vermiculite or sand.[2]
Collect all contaminated materials into a sealed, labeled waste container.
Clean the spill area with a suitable solvent, followed by soap and water.
. First Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[8]
Remove contaminated clothing and wash it before reuse.[2]

In case of eye contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do. Continue rinsing.[2] Seek immediate medical attention.[4]

If inhaled: Move the person to fresh air.[2][8] If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Disposal Plan

» Dispose of unused product and contaminated materials in a designated hazardous waste
container.
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o All waste must be disposed of in accordance with local, state, and federal regulations.
Consult your institution's environmental health and safety office for specific guidance.

e Do not reuse empty containers; they should be disposed of as unused product.[2]

Experimental Workflow
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Caption: Workflow for the safe handling of 4-Isopropylaniline-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isopropylaniline-d4]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-4-isopropylaniline-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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